Cas no 1427475-33-9 (3,5-dimethylimidazol-4-amine;hydrochloride)

• Product Name: 3,5-dimethylimidazol-4-amine;hydrochloride
• CAS No: 1427475-33-9
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• MDL: MFCD23703525
• CID: 1006090
• PubChem ID: 74889882
• Update Time: 2025-06-27

3,5-dimethylimidazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1,4-dimethylimidazole Hydrochloride
• 1,4-Dimethyl-1H-imidazol-5-amine hydrochloride (1:1)
• 5-AMINO-1,4-DIMETHYLIMIDAZOLE HCL
• 6311AJ
• TRA0073320
• SB12599
• SY023789
• 5-Amino-1,4-dimethylimidazoleHydrochloride
• 3,5-dimethylimidazol-4-amine;hydrochloride
• 1,4-dimethyl-1H-imidazol-5-amine hydrochloride
• MFCD23703525
• EN300-222826
• AMY20370
• SCHEMBL18940908
• 3,5-DIMETHYLIMIDAZOL-4-AMINE HYDROCHLORIDE
• AS-32213
• A857326
• 5-Amino-1 pound not4-dimethylimidazole Hydrochloride
• 1427475-33-9
• CHC47533
• CS-0183580
• AKOS027256605
• DB-306436

• MDL： MFCD23703525
• Inchi： 1S/C5H9N3.ClH/c1-4-5(6)8(2)3-7-4;/h3H,6H2,1-2H3;1H
• InChI Key： IVIHPIMOKWJNPH-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=NC(C)=C1N

Computed Properties

• Exact Mass: 147.05600
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 43.84000
• LogP: 1.69390

Additional information on 3,5-dimethylimidazol-4-amine;hydrochloride

Professional Introduction to 3,5-dimethylimidazol-4-amine;hydrochloride (CAS No. 1427475-33-9)

3,5-dimethylimidazol-4-amine;hydrochloride, chemically designated as 3,5-dimethylimidazol-4-amine hydrochloride, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 1427475-33-9, has garnered considerable attention due to its versatile applications in drug development and molecular research. The imidazole core structure of this molecule contributes to its unique chemical properties, making it a valuable candidate for various biochemical interactions and therapeutic interventions.

The hydrochloride salt form of 3,5-dimethylimidazol-4-amine enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This improved solubility facilitates its use in drug delivery systems, enabling more efficient absorption and distribution within the body. The compound’s stability under various conditions also makes it suitable for long-term storage and transportation, ensuring consistent quality for research and clinical applications.

Recent advancements in medicinal chemistry have highlighted the potential of 3,5-dimethylimidazol-4-amine;hydrochloride in the development of novel therapeutic agents. Its structural framework allows for modifications that can target specific biological pathways, making it a promising candidate for treating a range of diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression.

In the realm of academic research, 3,5-dimethylimidazol-4-amine;hydrochloride has been utilized as a key intermediate in synthesizing more complex molecules. Researchers have leveraged its reactivity to develop new pharmacophores that mimic natural bioactive compounds. These synthetic strategies have not only expanded the arsenal of tools available to chemists but also provided insights into the structural requirements for biological activity.

The compound’s role in drug discovery has been further underscored by its incorporation into high-throughput screening (HTS) campaigns. These screenings aim to identify new drug candidates by testing large libraries of compounds against biological targets. The success of 3,5-dimethylimidazol-4-amine;hydrochloride in such assays suggests its potential as a lead molecule or as a component in combination therapies.

Moreover, the hydrochloride form of this compound has been investigated for its pharmacokinetic properties. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally or intravenously. This makes it an attractive option for developing oral medications with enhanced bioavailability and reduced dosing frequency.

The chemical synthesis of 3,5-dimethylimidazol-4-amine;hydrochloride involves multi-step reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for researchers worldwide. These improvements are crucial for fostering innovation in drug development and ensuring that promising compounds like this one can reach clinical trials without delay.

From a regulatory perspective, the safety and efficacy of 3,5-dimethylimidazol-4-amine;hydrochloride must be rigorously evaluated before it can be approved for therapeutic use. Preclinical studies involving cell cultures and animal models are essential to assess its potential benefits and risks. These studies provide critical data that regulatory agencies rely on when determining whether to approve new drugs or drug candidates.

The compound’s versatility extends beyond pharmaceutical applications to include uses in materials science and industrial chemistry. Its unique structural features make it suitable for developing new polymers and coatings with enhanced durability and functionality. Such innovations could have far-reaching implications across multiple industries, from electronics to construction.

As research continues to uncover new applications for 3,5-dimethylimidazol-4-amine;hydrochloride, collaborations between academia and industry will be essential to translate laboratory findings into practical solutions. These partnerships can accelerate the development process by leveraging expertise from different fields and resources from both public and private sectors.

In conclusion, 3,5-dimethylimidazol-4-amine;hydrochloride (CAS No. 1427475-33-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique chemical properties make it a valuable tool for researchers seeking to develop new treatments for diseases or create innovative materials with improved performance characteristics.